Cas no 69847-25-2 (3-Methoxybenzaanthracene)
3-Methoxybenzaanthracene structure
Product Name:3-Methoxybenzaanthracene
CAS No:69847-25-2
MF:C19H14O
MW:258.313865184784
CID:507463
PubChem ID:155341
Update Time:2025-04-19
3-Methoxybenzaanthracene Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene,3-methoxy-
- Benz(a)anthracene, 3-methoxy-
- 3-Methoxybenz[a]anthracene
- 3-Methoxybenz[a]anth
- 3-methoxybenzo[a]anthracene
- 3-methoxybenzanthracene
- DTXSID40220144
- 4'-Methoxy-1,2-benzanthracen
- 69847-25-2
- 3-Methoxybenzaanthracene
-
- Inchi: 1S/C19H14O/c1-20-17-8-9-18-16(11-17)7-6-15-10-13-4-2-3-5-14(13)12-19(15)18/h2-12H,1H3
- InChI Key: FDVWSUSGAVPIMR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)C=CC1=CC3C=CC=CC=3C=C21
Computed Properties
- Exact Mass: 258.10452
- Monoisotopic Mass: 258.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Density: 1.197
- Boiling Point: 469.3°Cat760mmHg
- Flash Point: 193.1°C
- Refractive Index: 1.733
- PSA: 9.23
3-Methoxybenzaanthracene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M260965-10mg |
3-Methoxybenz[a]anthracene |
69847-25-2 | 10mg |
$ 190.00 | 2023-09-07 | ||
| TRC | M260965-100mg |
3-Methoxybenz[a]anthracene |
69847-25-2 | 100mg |
$ 1501.00 | 2023-09-07 |
3-Methoxybenzaanthracene Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
69847-25-2 (3-Methoxybenzaanthracene) Related Products
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- 5111-66-0(6-Methoxy-2-naphthol)
- 3469-26-9(2,7-Dimethoxynaphthalene)
- 93-04-9(2-Methoxynaphthalene)
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